Acid Blue 3 Sodium Salt

• CAS No.: 20262-76-4
• Product Name: Acid Blue 3 Sodium Salt
• Molecular Formula: Calcium compound: C27H31N2O7S2Ca1/2; Sodium compound: C27H31N2O7S2Na; C27H31N2NaO7S2
• Molecular Weight: 582.7 g/mol
• IUPAC Name: sodium;4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-6-hydroxybenzene-1,3-disulfonate
• Standard InChI: InChI=1S/C27H32N2O7S2.Na/c1-5-28(6-2)21-13-9-19(10-14-21)27(20-11-15-22(16-12-20)29(7-3)8-4)23-17-24(30)26(38(34,35)36)18-25(23)37(31,32)33;/h9-18H,5-8H2,1-4H3,(H2-,30,31,32,33,34,35,36);/q;+1/p-1
• Standard InChIKey: PMLFOMWMYRKZRF-UHFFFAOYSA-M
• SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+]
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+]
• Physical Description: Dark blue powder or granules
• Synonyms: (4-(alpha-(p-(diethylamino)phenyl)-2,4-disulfobenzylidene)-2,5-cyclohexadien-1-ylidene)diethylammonium hydroxide inner salt sodium salt; acid blue 1; acid blue 3; alphazurine 2G; bleu patent V; blue patent violet; Blue URS; Blue VRS; C.I. acid blue 1; C.I. acid blue 3; disulfine blue; disulphine blue; ethanaminium, n-(4-((4-(diethylamino)phenyl)(2,4-disulfophenyl)methylene)-2,5-cyclohexadien-1-ylidene)-n-ethyl-, hydroxide, inner salt, sodium salt; patent blue V; patent blue violet; sodium 4-((4-(diethylamino)phenyl)(4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene)methyl)benzene-1,3-disulphonate; sulfan blue; sulphan blue
• PubChem Compound: 9916325
• Last Modified: Nov 11 2021